Cas no 12069-32-8 (Boron carbide)

Boron carbide (B₄C) is a synthetic ceramic material renowned for its exceptional hardness (9.3 Mohs), ranking third behind diamond and cubic boron nitride. It exhibits high thermal stability (melting point ~2,350°C) and outstanding resistance to wear, abrasion, and chemical corrosion. With a low density (2.52 g/cm³), it is ideal for lightweight armor applications. Its neutron absorption properties make it valuable in nuclear shielding. Boron carbide also demonstrates high mechanical strength and thermal conductivity, suitable for abrasive and cutting tools, as well as high-temperature industrial components. The material’s combination of durability, thermal properties, and lightweight nature makes it a preferred choice for demanding engineering and defense applications.

Boron carbide structure

Product Name:Boron carbide

CAS No:12069-32-8

MF:CB₄

MW:55.2546997070313

MDL:MFCD00011520

CID:48767

Update Time:2025-06-08

Boron carbide Chemical and Physical Properties

Names and Identifiers

- Tetrabor
- B4C HD 07
- B4C HD 15
- B4C HD 20
- B4C HP
- B4C HS
- BORON CARBIDE
- Carbon tetraboride
- B4-C
- Boron carbide (B4C)
- Boroncarbidepowdermeshgrayblackpowder
- Boroncarbidesinteredblackxtlmmanddown
- BORON CARBIDE 15-62 UM
- BORON CARBIDE, POWDER, -200 MESH
- BORON CARBIDE, -60+230 MESH
- BORON CARBIDE, POWDER, &lt
- 10 MICRONS
- BORON CARBIDE, SINTERED
- Denkaboron 1200
- Norbide
- Tetraboron carbide
- Boron carbide, dust
- Tetra(10B)boron carbide
- INAHAJYZKVIDIZ-UHFFFAOYSA-N
- Boron carbide B4C GRADE HS (H.C. STARCK)
- Boron carbide B4C GRADE HP (H.C. STARCK)
- Boron carbide B4C GRADE HD 20 (H.C. STARCK)
- Boron carbide B4C GRADE HD 15 (H.C. STARCK)
- Boron carbide B4C GRADE HD 07 (H.C. STARCK)
- Boron Carbide grain
- Boron carbide
- MDL： MFCD00011520
- Inchi： 1S/CB4/c2-1-3(2)5(1)4(1)2
- InChI Key： INAHAJYZKVIDIZ-UHFFFAOYSA-N
- SMILES： C123B4B1B2B34

Computed Properties

Exact Mass: 60.06850
Monoisotopic Mass: 56.037
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Gray black powder. The hardness is lower than that of industrial diamond, but higher than that of silicon carbide. Compared with most pottery, it is less fragile. It has a large thermal neutron capture cross section. Strong chemical resistance.
Density: 2.51 g/mL at 25 °C(lit.)
Melting Point: 2450°C
Boiling Point: 3500°C
Flash Point: °C
Water Partition Coefficient: Insoluble in water.
Stability/Shelf Life: Stable. Incompatible with oxidizing agents. Not flammable.
PSA: 0.00000
LogP: -2.87230
Merck: 14,1344
Sensitiveness: Sensitive to humidity
Solubility: It will not be eroded by hydrogen fluoride and nitric acid. Soluble in molten alkali, insoluble in water and acid.

Boron carbide Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H332
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R20
Safety Instruction： S22-S36/37/39-S38
RTECS：ED7420000
Hazardous Material Identification：
Safety Term：S22;S36/37/39;S38
TSCA：Yes
Risk Phrases：R20
Storage Condition：Store in a cool, dry place Keep container closed when not in use.

Boron carbide Customs Data

HS CODE：2849901000
Customs Data：

China Customs Code:
2849901000

Boron carbide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-ML853-25g	Boron carbide	12069-32-8	1-10 μm，98%	25g	￥46.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-YS909-25g	Boron carbide	12069-32-8	99.9% metals basis,2-3μm	25g	￥162.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-ZS201-1g	Boron carbide	12069-32-8	99%,50nm	1g	￥102.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-YS909-5g	Boron carbide	12069-32-8	99.9% metals basis,2-3μm	5g	￥60.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-ML853-100g	Boron carbide	12069-32-8	1-10 μm，98%	100g	￥88.0	2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-NW167-25g	Boron carbide	12069-32-8	98%,≥200	25g	￥46.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-ZS201-5g	Boron carbide	12069-32-8	99%,50nm	5g	￥271.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-NW167-100g	Boron carbide	12069-32-8	98%,≥200	100g	￥90.0	2022-02-28
TRC	B284635-10g	Boron carbide	12069-32-8		10g	$ 45.00	2022-06-07
TRC	B284635-25g	Boron carbide	12069-32-8		25g	$ 60.00	2022-06-07

Boron carbide Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:12069-32-8)Boron carbide

Order Number:sfd14295

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:36

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:12069-32-8)碳化硼

Order Number:LE25473628

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:48